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Compound of Interest

Compound Name: Tenovin-2

Cat. No.: B2514436

Application Notes and Protocols: Tenovin-2

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tenovin-2 is a cell-permeable small molecule and a potent inhibitor of the sirtuin deacetylases
SIRT1 and SIRT2. As an analog of Tenovin-1, it is recognized for its role in activating the tumor
suppressor protein p53, leading to the induction of apoptosis in various cancer cell lines. These
characteristics make Tenovin-2 a valuable tool in cancer research and drug development for
studying cellular pathways related to stress response, cell cycle regulation, and apoptosis. This
document provides detailed protocols for the preparation and storage of Tenovin-2 stock
solutions to ensure its stability and efficacy in experimental settings.

Physicochemical Properties

A summary of the key physicochemical properties of Tenovin-2 is presented in the table below.
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Property Value Reference
Chemical Formula C22H27N30:2S [1112]
Molecular Weight 397.53 g/mol [1][3]

Purity >98% [4]
Appearance Powder

CAS Number 666211-30-9

Stock Solution Preparation

3.1. Materials

Tenovin-2 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Pipettes and sterile pipette tips
3.2. Protocol

» Equilibration: Before opening, allow the vial of Tenovin-2 powder to equilibrate to room
temperature for at least 1 hour. This prevents condensation from forming on the compound.

» Solvent Addition: Based on the desired stock concentration, calculate the required volume of
DMSO. For example, to prepare a 10 mM stock solution from 5 mg of Tenovin-2 (MW
397.53 g/mol ), add 1.257 mL of DMSO.

o Dissolution: Add the calculated volume of DMSO to the vial containing the Tenovin-2
powder.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://dcchemicals.com/product_show-Tenovin_2.html?datasheet=datasheet
https://www.biosynth.com/p/RBB21130/666211-30-9-tenovin-2
https://dcchemicals.com/product_show-Tenovin_2.html?datasheet=datasheet
https://dcchemicals.com/coa/COA_DC7973.html
https://www.raybiotech.com/tenovin-2-332-12050-1
https://www.benchchem.com/product/b2514436?utm_src=pdf-body
https://www.benchchem.com/product/b2514436?utm_src=pdf-body
https://www.benchchem.com/product/b2514436?utm_src=pdf-body
https://www.benchchem.com/product/b2514436?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2514436?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

e Mixing: Cap the vial tightly and vortex thoroughly until the powder is completely dissolved.
Gentle warming (e.g., in a 37°C water bath) may be used to aid dissolution if necessary.

 Aliquoting: To avoid repeated freeze-thaw cycles, it is recommended to aliquot the stock
solution into smaller, single-use volumes in sterile microcentrifuge tubes.

» Labeling: Clearly label each aliquot with the compound name, concentration, date of
preparation, and solvent.

Storage and Stability

Proper storage of Tenovin-2 is crucial for maintaining its biological activity. The following table
summarizes the recommended storage conditions for both the solid compound and its stock

solutions.

Storage .

Form Shelf Life Reference
Temperature

Powder -20°C 2 years

Solution in DMSO 4°C 2 weeks

Solution in DMSO -20°C 1 month

Solution in DMSO -80°C 6 months

Note: It is best practice to prepare and use solutions on the same day. If storing solutions,
ensure vials are tightly sealed to prevent evaporation and contamination.

Experimental Workflow

The following diagram illustrates the general workflow for preparing a Tenovin-2 stock solution.
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Workflow for Tenovin-2 Stock Solution Preparation

Preparation

Equilibrate Tenovin-2 Powder to Room Temperature

eigh powder

Calculate Required Volume of DMSO

l

Add DMSO to Tenovin-2 Powder

Dissalution

Vortex to Dissolve

Storage

Aliquot into Single-Use Tubes

\ 4
Store at -20°C or -80°C
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Tenovin-2 Mechanism of Action

Tenovin-2

Deacetylates
(Inactivates)

Acetylation

Acetylated p53
(Active)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Tenovin-2 stock solution preparation and storage].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2514436#tenovin-2-stock-solution-preparation-and-
storage]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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